Cas no 1936224-36-0 (3-Amino-3-(1-methylcyclohexyl)propanoic acid)

• Product Name: 3-Amino-3-(1-methylcyclohexyl)propanoic acid
• CAS No: 1936224-36-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD30239584
• CID: 5600462
• PubChem ID: 127008291
• Update Time: 2023-08-23

3-Amino-3-(1-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(1-methylcyclohexyl)propanoic acid
• Cyclohexanepropanoic acid, β-amino-1-methyl-
• 1936224-36-0
• A1-31707
• EN300-815494

• MDL： MFCD30239584
• Inchi： 1S/C10H19NO2/c1-10(5-3-2-4-6-10)8(11)7-9(12)13/h8H,2-7,11H2,1H3,(H,12,13)
• InChI Key： NLPBGUQWFGBSSQ-UHFFFAOYSA-N
• SMILES： C1(C)(C(N)CC(O)=O)CCCCC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 311.8±25.0 °C(Predicted)
• pka: 3.62±0.12(Predicted)